Cas no 2411307-06-5 (2-chloro-3-methyl-5-{[3-(5-methyl-1H-1,2,4-triazol-3-yl)azetidin-1-yl]sulfonyl}pyridine)

• Product Name: 2-chloro-3-methyl-5-{[3-(5-methyl-1H-1,2,4-triazol-3-yl)azetidin-1-yl]sulfonyl}pyridine
• CAS No: 2411307-06-5
• MF: C₁₂H₁₄ClN₅O₂S
• MW: 327.789859294891
• CID: 5801899
• PubChem ID: 165766699
• Update Time: 2025-11-01

2-chloro-3-methyl-5-{[3-(5-methyl-1H-1,2,4-triazol-3-yl)azetidin-1-yl]sulfonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• Z2900720838
• 2-chloro-3-methyl-5-{[3-(5-methyl-1H-1,2,4-triazol-3-yl)azetidin-1-yl]sulfonyl}pyridine
• 2411307-06-5
• EN300-26606261

• Inchi： 1S/C12H14ClN5O2S/c1-7-3-10(4-14-11(7)13)21(19,20)18-5-9(6-18)12-15-8(2)16-17-12/h3-4,9H,5-6H2,1-2H3,(H,15,16,17)
• InChI Key： GXFFYXBJQYQWEV-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)S(N1CC(C2=NNC(C)=N2)C1)(=O)=O

Computed Properties

• Exact Mass: 327.0556736g/mol
• Monoisotopic Mass: 327.0556736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Additional information on 2-chloro-3-methyl-5-{[3-(5-methyl-1H-1,2,4-triazol-3-yl)azetidin-1-yl]sulfonyl}pyridine

Professional Introduction to 2-Chloro-3-methyl-5-{[3-(5-methyl-1H-1,2,4-triazol-3-yl)azetidin-1-yl]sulfonyl}pyridine (CAS No. 2411307-06-5)

2-Chloro-3-methyl-5-{[3-(5-methyl-1H-1,2,4-triazol-3-yl)azetidin-1-yl]sulfonyl}pyridine, a compound with the CAS number 2411307-06-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including a pyridine ring, a sulfonyl group, and an azetidine moiety, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The compound's structure is characterized by a central pyridine core substituted at the 2-position with a chlorine atom and at the 3-position with a methyl group. The 5-position of the pyridine ring is linked to a sulfonyl group, which further extends the molecular framework. This sulfonyl group is connected to an azetidine ring, which itself is attached to a 1H-1,2,4-triazole moiety. This intricate arrangement of heterocyclic rings and functional groups endows the compound with distinct chemical properties that are of great interest in the design of bioactive molecules.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound 2-Chloro-3-methyl-5-{[3-(5-methyl-1H-1,2,4-triazol-3-yl)azetidin-1-yl]sulfonyl}pyridine has been explored as a potential lead compound in this context. Its structural features suggest that it may interact with biological targets such as enzymes and receptors involved in disease processes. Specifically, the sulfonyl and triazole groups are known to be pharmacophores that can enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug candidates. The presence of multiple reactive sites allows for further functionalization, enabling medicinal chemists to tailor its properties for specific therapeutic applications. For instance, modifications at the azetidine ring or the triazole moiety could lead to derivatives with enhanced solubility, bioavailability, or target specificity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are frequently found in biologically active molecules due to their ability to mimic natural products and interact with biological targets in a predictable manner. The compound CAS No. 2411307-06-5 exemplifies this trend by incorporating several heterocyclic systems into a single molecular framework. This design approach has shown promise in generating compounds with improved pharmacological profiles.

The pyridine ring in this compound is particularly noteworthy, as it is a common pharmacophore found in many approved drugs. Pyridine derivatives are known for their diverse biological activities, including antiviral, antibacterial, and anticancer effects. By incorporating additional functional groups into this core structure, researchers can fine-tune its interactions with biological targets. The chlorine substituent at the 2-position and the methyl group at the 3-position further contribute to its chemical diversity and reactivity.

The sulfonyl group attached to the pyridine ring is another key feature that enhances its potential as a drug candidate. Sulfonyl compounds are well-documented for their ability to modulate enzyme activity and receptor binding. They have been successfully incorporated into drugs targeting conditions such as diabetes, cancer, and inflammation. The presence of this group in 2-Chloro-3-methyl-5-{[3-(5-methyl-1H-1,2,4-triazol-3-yl)azetidin-1-y]sulfonyl}pyridine suggests that it may exhibit similar pharmacological effects.

The azetidine ring and the attached triazole moiety add another layer of complexity to this compound's structure. Azetidine derivatives have been explored for their potential in treating various diseases due to their ability to interact with biological targets in unique ways. The triazole group is particularly interesting as it is known for its stability and ability to participate in hydrogen bonding interactions. These features make it an attractive component for drug design.

In conclusion, 2-Chloro-3-methyl--5-{[3-(5-methyl--1H--1,2,4-triazol--3--yl)azetidin- -1- -yl]sulfonyl}pyridine) (CAS No. 2411307- -06- -5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential interactions with biological targets make it an attractive scaffold for developing novel therapeutic agents. Further studies are warranted to fully elucidate its pharmacological properties and explore its potential applications in medicine.